75-91-2

Tert-butyl hydroperoxide

In Stock

• CAS RN:
• 75-91-2

• Formula:
• C4H10O2
  (CH3)3COOH
  C4H10O2

• InChI:
• InChI=1S/C4H10O2/c1-4(2,3)6-5/h5H,1-3H3

• InChIKey:
• CIHOLLKRGTVIJN-UHFFFAOYSA-N

• tert-Butyl hydroperoxide is an organic peroxide, used in oxidation processes.
  Tert-butyl hydroperoxide is an alkyl hydroperoxide in which the alkyl group is tert-butyl. It is widely used in a variety of oxidation processes. It has a role as an antibacterial agent and an oxidising agent.
  Watery odorless colorless liquid. Floats on and dissolves slowly in water. (USCG, 1999)
  Watery odorless colorless liquid. Floats and mixes slowly with water. (USCG, 1999)
  

Melicopidine

Usually In Stock

• CAS RN:
• 475-91-2

• Formula:
• C17H15NO5

• InChI:
• InChI=1S/C17H15NO5/c1-18-10-7-5-4-6-9(10)13(19)11-12(18)15(21-3)17-16(14(11)20-2)22-8-23-17/h4-7H,8H2,1-3H3

• InChIKey:
• TZZNUDMEMFBPQI-UHFFFAOYSA-N

• Melicopidine is a member of acridines. It derives from an acridone.
  Melicopidine is a natural product found in Sarcomelicope simplicifolia, Medicosma fareana, and Sarcomelicope argyrophylla with data available.

N'-(furan-2-ylmethyl)-N-[(4-methylphenyl)methyl]oxamide

• CAS RN:
• 5875-91-2

• Formula:
• C15H16N2O3

• InChI:
• InChI=1S/C15H16N2O3/c1-11-4-6-12(7-5-11)9-16-14(18)15(19)17-10-13-3-2-8-20-13/h2-8H,9-10H2,1H3,(H,16,18)(H,17,19)

• InChIKey:
• LDWVRVIAOSGWLM-UHFFFAOYSA-N

• N'-(furan-2-ylmethyl)-N-[(4-methylphenyl)methyl]oxamide is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.3 g/mol. The purity is usually 95%.

5,8-Dimethyl-2,3-dihydrochromen-4-one

In Stock

• CAS RN:
• 21875-91-2

• Formula:
• C11H12O2

• InChI:
• InChI=1S/C11H12O2/c1-7-3-4-8(2)11-10(7)9(12)5-6-13-11/h3-4H,5-6H2,1-2H3

• InChIKey:
• NGHNVBFCBFQAEY-UHFFFAOYSA-N

• 5,8-Dimethyl-2,3-dihydrochromen-4-one is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.

4-(Benzyloxy)-2,2,6,6-tetramethylpiperidine

• CAS RN:
• 26275-91-2

• Formula:
• C16H25NO

• InChI:
• InChI=1S/C16H25NO/c1-15(2)10-14(11-16(3,4)17-15)18-12-13-8-6-5-7-9-13/h5-9,14,17H,10-12H2,1-4H3

• InChIKey:
• WDYYJEFALNLPOT-UHFFFAOYSA-N

• 4-(Benzyloxy)-2,2,6,6-tetramethylpiperidine is a useful research compound. Its molecular formula is C16H25NO and its molecular weight is 247.38 g/mol. The purity is usually 95%.

4-[2-(1-Pyrrolidinyl)ethoxy]benzoyl chloride

• CAS RN:
• 63675-91-2

• Formula:
• C13H16ClNO2

• InChI:
• InChI=1S/C13H16ClNO2/c14-13(16)11-3-5-12(6-4-11)17-10-9-15-7-1-2-8-15/h3-6H,1-2,7-10H2

• InChIKey:
• LCXBPIUOOOZYAX-UHFFFAOYSA-N

• 4-[2-(1-Pyrrolidinyl)ethoxy]benzoyl chloride is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.72 g/mol. The purity is usually 95%.

Anthracene green

In Stock

• CAS RN:
• 47475-91-2

• Formula:
• C20H10O6

• InChI:
• InChI=1S/C20H10O6/c21-12-6-5-10-14-8-3-1-2-4-9(8)16(23)11-7-13(22)18(25)20(15(11)14)26-19(10)17(12)24/h1-7,21,24-25H

• InChIKey:
• FAVCQGOMARIMEY-UHFFFAOYSA-N

• Anthracene green is a useful research compound. Its molecular formula is C20H10O6 and its molecular weight is 346.3 g/mol. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 681275-91-2

• Formula:
• C26H26N2OS

• InChI:
• InChI=1S/C26H26N2OS/c1-18-8-6-10-21(14-18)15-28-16-25(22-11-4-5-13-24(22)28)30-17-26(29)27-23-12-7-9-19(2)20(23)3/h4-14,16H,15,17H2,1-3H3,(H,27,29)

• InChIKey:
• JZFWPXWKRTXCSF-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H26N2OS and its molecular weight is 414.57. The purity is usually 95%.

1-butyl-N-(4-pyridinylmethyl)-1H-benzimidazol-2-amine

In Stock

• CAS RN:
• 720675-91-2

• Formula:
• C17H20N4

• InChI:
• InChI=1S/C17H20N4/c1-2-3-12-21-16-7-5-4-6-15(16)20-17(21)19-13-14-8-10-18-11-9-14/h4-11H,2-3,12-13H2,1H3,(H,19,20)

• InChIKey:
• WHALOJPBMFQSLS-UHFFFAOYSA-N

• 1-butyl-N-(4-pyridinylmethyl)-1H-benzimidazol-2-amine is a useful research compound. Its molecular formula is C17H20N4 and its molecular weight is 280.37 g/mol. The purity is usually 95%.

3-Amino-4-(dimethylamino)benzenesulfonamide

In Stock

• CAS RN:
• 851175-91-2

• Formula:
• C8H13N3O2S

• InChI:
• InChI=1S/C8H13N3O2S/c1-11(2)8-4-3-6(5-7(8)9)14(10,12)13/h3-5H,9H2,1-2H3,(H2,10,12,13)

• InChIKey:
• PHVMXZQQFSAFPX-UHFFFAOYSA-N

• 3-Amino-4-(dimethylamino)benzenesulfonamide is a useful research compound. Its molecular formula is C8H13N3O2S and its molecular weight is 215.27. The purity is usually 95%.

N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 869075-91-2

• Formula:
• C15H14FN3O2S2

• InChI:
• InChI=1S/C15H14FN3O2S2/c1-19-14(21)13-11(5-6-22-13)18-15(19)23-8-12(20)17-10-4-2-3-9(16)7-10/h2-4,7H,5-6,8H2,1H3,(H,17,20)

• InChIKey:
• ZZGANCIGQJAODA-UHFFFAOYSA-N

• N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C15H14FN3O2S2 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-phenylpropyl)oxalamide

In Stock

• CAS RN:
• 872975-91-2

• Formula:
• C25H33N3O5S

• InChI:
• InChI=1S/C25H33N3O5S/c1-18-15-19(2)23(20(3)16-18)34(31,32)28-13-8-14-33-22(28)17-27-25(30)24(29)26-12-7-11-21-9-5-4-6-10-21/h4-6,9-10,15-16,22H,7-8,11-14,17H2,1-3H3,(H,26,29)(H,27,30)

• InChIKey:
• DVBDGDFVVAGGLW-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-phenylpropyl)oxalamide is a useful research compound. Its molecular formula is C25H33N3O5S and its molecular weight is 487.62. The purity is usually 95%.

2-(5-Tert-butyl-2-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline

Usually In Stock

• CAS RN:
• 893775-91-2

• Formula:
• C20H25NO3S

• InChI:
• InChI=1S/C20H25NO3S/c1-20(2,3)17-9-10-18(24-4)19(13-17)25(22,23)21-12-11-15-7-5-6-8-16(15)14-21/h5-10,13H,11-12,14H2,1-4H3

• InChIKey:
• WAVTWJUPYXYKDG-UHFFFAOYSA-N

• 2-(5-Tert-butyl-2-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C20H25NO3S and its molecular weight is 359.48. The purity is usually 95%.

2-Butyloctanedioic acid

In Stock

• CAS RN:
• 149675-91-2

• Formula:
• C12H22O4

• InChI:
• InChI=1S/C12H22O4/c1-2-3-7-10(12(15)16)8-5-4-6-9-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• OWCLRJQYKBAMOL-UHFFFAOYSA-N

• 2-Butyloctanedioic acid is a useful research compound. Its molecular formula is C12H22O4 and its molecular weight is 230.30 g/mol. The purity is usually 95%.

3',4',5'-Trifluoro-4-(4-propylcyclohexyl)-2,3,4,5-tetrahydro-1,1'-biphenyl

• CAS RN:
• 144675-91-2

• Formula:
• C21H27F3

• InChI:
• InChI=1S/C21H27F3/c1-2-3-14-4-6-15(7-5-14)16-8-10-17(11-9-16)18-12-19(22)21(24)20(23)13-18/h10,12-16H,2-9,11H2,1H3

• InChIKey:
• OMTDXPFPYPQYMA-UHFFFAOYSA-N

• 3',4',5'-Trifluoro-4-(4-propylcyclohexyl)-2,3,4,5-tetrahydro-1,1'-biphenyl is a useful research compound. Its molecular formula is C21H27F3 and its molecular weight is 336.4 g/mol. The purity is usually 95%.

2-Methyl-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-91-2

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c1-15-6-2-3-7-18(15)19(21)17-10-8-16(9-11-17)14-20-12-4-5-13-20/h2-3,6-11H,4-5,12-14H2,1H3

• InChIKey:
• LRULAXYCVLUNAR-UHFFFAOYSA-N

• 2-Methyl-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

2-(Chloromethyl)-6-iodoimidazo[1,2-A]pyridine

Usually In Stock

• CAS RN:
• 885275-91-2

• Formula:
• C8H6ClIN2

• InChI:
• InChI=1S/C8H6ClIN2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2

• InChIKey:
• QMJULULKYXRWBW-UHFFFAOYSA-N

• 2-(Chloromethyl)-6-iodoimidazo[1,2-A]pyridine is a useful research compound. Its molecular formula is C8H6ClIN2 and its molecular weight is 292.5 g/mol. The purity is usually 95%.

(1S)-1-(3-methyloxetan-3-yl)ethan-1-ol

In Stock

• CAS RN:
• 2227675-91-2

• Formula:
• C6H12O2

• (1S)-1-(3-methyloxetan-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C6H12O2 and its molecular weight is 116.2. The purity is usually 95%.

1-(Oxazol-2-yl)ethanol

In Stock

• CAS RN:
• 1161775-91-2

• Formula:
• C5H7NO2

• InChI:
• InChI=1S/C5H7NO2/c1-4(7)5-6-2-3-8-5/h2-4,7H,1H3

• InChIKey:
• WNVWRYIMIGDBHR-UHFFFAOYSA-N

• 1-(Oxazol-2-yl)ethanol is a useful research compound. Its molecular formula is C5H7NO2 and its molecular weight is 113.11 g/mol. The purity is usually 95%.

2,6-Dimethylpyridine-4-sulfonyl fluoride

In Stock

• CAS RN:
• 2219375-91-2

• Formula:
• C7H8FNO2S

• InChI:
• InChI=1S/C7H8FNO2S/c1-5-3-7(12(8,10)11)4-6(2)9-5/h3-4H,1-2H3

• InChIKey:
• VGWFONKJNWBXPG-UHFFFAOYSA-N

• 2,6-Dimethylpyridine-4-sulfonyl fluoride is a useful research compound. Its molecular formula is C7H8FNO2S and its molecular weight is 189.2. The purity is usually 95%.

5-Methyl-4-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,2-oxazole

Usually In Stock

• CAS RN:
• 2379975-91-2

• Formula:
• C17H20F3N3O2

• InChI:
• InChI=1S/C17H20F3N3O2/c1-12-14(8-22-25-12)10-23-7-3-4-13(9-23)11-24-16-15(17(18,19)20)5-2-6-21-16/h2,5-6,8,13H,3-4,7,9-11H2,1H3

• InChIKey:
• KPWDRMYZVSPVJZ-UHFFFAOYSA-N

• 5-Methyl-4-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,2-oxazole is a useful research compound. Its molecular formula is C17H20F3N3O2 and its molecular weight is 355.361. The purity is usually 95%.

2-(2,2-Dimethylcyclopentyl)acetic acid

In Stock

• CAS RN:
• 1378675-91-2

• Formula:
• C9H16O2

• InChI:
• InChI=1S/C9H16O2/c1-9(2)5-3-4-7(9)6-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)

• InChIKey:
• IAXZESAIRXYMDM-UHFFFAOYSA-N

• 2-(2,2-Dimethylcyclopentyl)acetic acid is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.